9,10-Bis[N-(2-naphthyl)anilino]anthracene

• IUPAC Name: 9-N,10-N-dinaphthalen-2-yl-9-N,10-N-diphenylanthracene-9,10-diamine
• InChI: InChI=1S/C46H32N2/c1-3-19-37(20-4-1)47(39-29-27-33-15-7-9-17-35(33)31-39)45-41-23-11-13-25-43(41)46(44-26-14-12-24-42(44)45)48(38-21-5-2-6-22-38)40-30-28-34-16-8-10-18-36(34)32-40/h1-32H
• InChI Key: LIBLRJBCMMHCHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC3=CC=CC=C3C=C2)C4=C5C=CC=CC5=C(C6=CC=CC=C64)N(C7=CC=CC=C7)C8=CC9=CC=CC=C9C=C8
• Molecular Formula: C46H32N2
• Molecular Weight: 612.8 g/mol

Description

“9,10-Bis[N-(2-naphthyl)anilino]anthracene” is a chemical compound with the molecular formula C46H32N2. It is a solid substance at 20°C and appears as a white to yellow to orange powder or crystal. .

Molecular Structure Analysis

The molecular structure of “9,10-Bis[N-(2-naphthyl)anilino]anthracene” consists of 46 carbon atoms, 32 hydrogen atoms, and 2 nitrogen atoms. The InChI code for this compound is 1S/C46H32N2/c1-3-19-37(20-4-1)47(39-29-27-33-15-7-9-17-35(33)31-39)45-41-23-11-13-25-43(41)46(44-26-14-12-24-42(44)45)48(38-21-5-2-6-22-38)40-30-28-34-16-8-10-18-36(34)32-40/h1-32H.

Physical And Chemical Properties Analysis

“9,10-Bis[N-(2-naphthyl)anilino]anthracene” has a molecular weight of 612.78. It is a solid at 20°C and appears as a white to yellow to orange powder or crystal.

Scientific Research Applications

• Chemical Research

  • Application : 9,10-Bis[N-(2-naphthyl)anilino]anthracene is used in the synthesis of anthracene-based derivatives. These compounds are characterized by X-ray crystallography, thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), UV-Vis absorption and fluorescence (FL) spectroscopy, as well as density functional theory (DFT) calculations.
  • Methods : The compound is synthesized by the Suzuki/Sonogashira cross-coupling reactions.
  • Results : The compounds exhibited high thermal stability and blue emission with a high quantum yield. The decomposition temperatures of these compounds increased as the number of substituents increased.

• Optics

  • Application : 9,10-Bis[N-(2-naphthyl)anilino]anthracene is used in the study of ultrafast vibrational dephasing dynamics.
  • Methods : The dephasing dynamics of 9,10-Bis[N-(2-naphthyl)anilino]anthracene thin films were revealed by femtosecond coherent anti-stokes Raman scattering spectroscopy (fs-CARS).
  • Results : Dephasing times of 2.60, 2.98, 3.72, and 1.64 ps were acquired at 1213, 1300, 1400, and 1478 cm −1 vibrations, respectively.

• Organic Light Emitting Diodes (OLEDs)

  • Application : 9,10-Bis[N-(2-naphthyl)anilino]anthracene is used as a host material for blue OLEDs. It is known for its high thermal and morphological stability.
  • Methods : The compound is used in the light emitting layer of solution processed blue fluorescent OLEDs.
  • Results : With the development of the co-doping technology, 9,10-Bis[N-(2-naphthyl)anilino]anthracene has also shown to be a promising host material for full colour OLEDs due to its wide energy band gap.

• Hole Transport Material

  • Application : 9,10-Bis[N-(2-naphthyl)anilino]anthracene functions as a novel hole transport material.
  • Methods : The compound is used in the fabrication of electronic devices where it facilitates the transport of holes.
  • Results : The use of 9,10-Bis[N-(2-naphthyl)anilino]anthracene as a hole transport material can improve the performance of electronic devices.

• Organic Photovoltaics

  • Application : 9,10-Bis[N-(2-naphthyl)anilino]anthracene is used in the development of organic photovoltaics.
  • Methods : The compound is incorporated into the active layer of organic solar cells.
  • Results : The use of 9,10-Bis[N-(2-naphthyl)anilino]anthracene can enhance the performance of organic solar cells.

• Organic Field-Effect Transistors (OFETs)

  • Application : 9,10-Bis[N-(2-naphthyl)anilino]anthracene is used as a semiconducting material in OFETs.
  • Methods : The compound is used in the fabrication of OFET devices where it facilitates the transport of charge carriers.
  • Results : The use of 9,10-Bis[N-(2-naphthyl)anilino]anthracene can improve the performance of OFET devices.

Safety And Hazards

The safety information for “9,10-Bis[N-(2-naphthyl)anilino]anthracene” includes several hazard statements: H302, H315, H319, and H335. The compound is labeled with the GHS07 pictogram and the signal word "Warning". Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.